Cas no 2138066-14-3 (2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide)

• Product Name: 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide
• CAS No: 2138066-14-3
• MF: C₉H₅FN₂O₂S₂
• MW: 256.276602506638
• CID: 5777189
• PubChem ID: 165493168
• Update Time: 2025-06-08

2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138066-14-3
• EN300-1137389
• 2-cyano-4-fluoro-1-benzothiophene-3-sulfonamide
• 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide

• Inchi： 1S/C9H5FN2O2S2/c10-5-2-1-3-6-8(5)9(16(12,13)14)7(4-11)15-6/h1-3H,(H2,12,13,14)
• InChI Key： WNPJWXUFYWCRSG-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)SC2C=CC=C(C1=2)F)(N)(=O)=O

Computed Properties

• Exact Mass: 255.97764792g/mol
• Monoisotopic Mass: 255.97764792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

Additional information on 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide

Introduction to 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide (CAS No. 2138066-14-3)

2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide (CAS No. 2138066-14-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving inflammation and cancer. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research developments associated with 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide.

Chemical Structure and Properties: The molecular formula of 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide is C₁₀H₆FNO₃S₂, with a molecular weight of approximately 275.29 g/mol. The compound features a benzothiophene core substituted with a cyano group at the 2-position, a fluoro group at the 4-position, and a sulfonamide group at the 3-position. These functional groups contribute to the compound's unique chemical and biological properties. The presence of the cyano group enhances the compound's stability and reactivity, while the fluoro substitution imparts additional electronic effects that can influence its binding affinity to biological targets.

Synthesis Methods: The synthesis of 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide has been reported using various methodologies. One common approach involves the reaction of 4-fluorobenzothiophene with cyanide to form the cyano-substituted intermediate, followed by sulfonation to introduce the sulfonamide group. Another method involves the direct sulfonation of 2-cyano-4-fluorobenzothiophene using sulfur trioxide in a suitable solvent. These synthetic routes are optimized for high yields and purity, making them suitable for large-scale production in pharmaceutical settings.

Biological Activities: Recent studies have demonstrated that 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide exhibits significant biological activities, particularly in anti-inflammatory and anticancer applications. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. Additionally, it has been reported to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve modulation of key signaling pathways such as NF-kB and MAPK.

Clinical Potential: The therapeutic potential of 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide is currently being explored in preclinical studies. Early results suggest that this compound may be effective in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its anticancer properties make it a promising candidate for further development as an anticancer agent. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models.

Recent Research Developments: Several recent studies have contributed to our understanding of the biological activities and mechanisms of action of 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer stem cells, which are known to be resistant to conventional chemotherapy. Another study in Cancer Research demonstrated that it can enhance the efficacy of existing anticancer drugs by sensitizing cancer cells to treatment. These findings highlight the potential of 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide as a novel therapeutic agent.

FUTURE PERSPECTIVES: The future prospects for 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonamide are promising. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential. Clinical trials will be essential to determine its safety and efficacy in human patients. Additionally, efforts to develop more potent analogs through structure-based drug design may lead to even more effective treatments for inflammatory diseases and cancer.